Cas no 119611-15-3 (2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole)

• Product Name: 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole
• CAS No: 119611-15-3
• MF: C₁₅H₁₀Cl₂N₂OS
• MW: 337.223700046539
• CID: 3071638
• PubChem ID: 847267
• Update Time: 2025-10-29

2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole
• CS-0338813
• STL419432
• 2-((4-Chlorobenzyl)thio)-5-(4-chlorophenyl)-1,3,4-oxadiazole
• 2-[(4-chlorobenzyl)sulfanyl]-5-(4-chlorophenyl)-1,3,4-oxadiazole
• AG-996/31206021
• AKOS000574192
• 119611-15-3

• MDL： MFCD02049104
• Inchi： 1S/C15H10Cl2N2OS/c16-12-5-1-10(2-6-12)9-21-15-19-18-14(20-15)11-3-7-13(17)8-4-11/h1-8H,9H2
• InChI Key： ULRHZSSIPYDTHF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C2C=CC(=CC=2)Cl)O1

Computed Properties

• Exact Mass: 335.9890895Da
• Monoisotopic Mass: 335.9890895Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 64.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole

Introduction to 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole (CAS No. 119611-15-3)

2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole is a highly specialized organic compound characterized by its complex molecular structure and significant potential in pharmaceutical and chemical research. This compound, identified by its CAS number 119611-15-3, has garnered attention due to its unique chemical properties and its role in the development of innovative therapeutic agents. The presence of multiple functional groups, including chloro substituents and a [1,3,4]oxadiazole core, contributes to its versatility and reactivity, making it a valuable scaffold for synthetic chemists and medicinal researchers.

The compound's structure is built around a central [1,3,4]oxadiazole ring, which is a heterocyclic aromatic system known for its stability and biological activity. This core is flanked by two distinct substituents: a 4-chloro-benzylsulfanyl group at the 2-position and a 4-chloro-phenyl group at the 5-position. The strategic placement of these groups not only enhances the compound's solubility and bioavailability but also modulates its interactions with biological targets.

In recent years, there has been a growing interest in oxadiazole derivatives due to their demonstrated efficacy in various pharmacological applications. The [1,3,4]oxadiazole moiety is particularly noteworthy for its ability to act as a pharmacophore in drug design, influencing both the pharmacokinetic and pharmacodynamic properties of the molecule. Researchers have leveraged this scaffold to develop compounds with potential antimicrobial, antiviral, and anticancer activities.

The incorporation of chloro substituents in the benzylsulfanyl and phenyl groups adds another layer of complexity to the compound's behavior. Chlorine atoms are known to enhance electrophilicity and lipophilicity, which can improve binding affinity to biological receptors. This feature has been exploited in the design of kinase inhibitors, where precise modulation of electronic properties is crucial for achieving high selectivity and potency.

The synthesis of 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the oxadiazole ring through cyclocondensation reactions between appropriate precursors. Subsequent steps involve the introduction of the chlorobenzylsulfanyl and chlorophenyl groups through nucleophilic substitution or other coupling reactions.

The compound's potential applications extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for materials science research, particularly in the development of advanced polymers and liquid crystals. The presence of electron-withdrawing groups like chlorine can influence electronic properties, making it useful for creating materials with specific optical or conductive characteristics.

Recent studies have highlighted the compound's role in addressing emerging challenges in drug discovery. For instance, researchers have explored its interactions with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The ability of 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole to modulate these pathways suggests its potential as a lead compound for novel therapeutics.

In addition to its biological significance, the compound's chemical stability under various conditions makes it a valuable tool for mechanistic studies. Researchers can use it as a reference standard to understand reaction mechanisms and optimize synthetic routes. Its robustness in analytical techniques such as NMR spectroscopy and mass spectrometry further underscores its utility in structural elucidation.

The development of new synthetic methodologies has also been influenced by this compound. Chemists have adapted traditional approaches like palladium-catalyzed cross-coupling reactions to streamline the introduction of functional groups while maintaining high selectivity. These advancements not only improve efficiency but also open doors for exploring derivatives with tailored properties.

The future prospects of 2-(4-Chloro-benzylsulfanyl)-5-(4-chloro-phenyl)-[1,3,4]oxadiazole are promising, with ongoing research aimed at expanding its applications. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to new insights into disease mechanisms and more effective therapeutic strategies.